Cas no 936361-25-0 (tert-butyl N-(2-methyl-1,3-thiazol-5-yl)carbamate)

• Product Name: tert-butyl N-(2-methyl-1,3-thiazol-5-yl)carbamate
• CAS No: 936361-25-0
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• CID: 1091243
• PubChem ID: 58874065
• Update Time: 2025-09-28

tert-butyl N-(2-methyl-1,3-thiazol-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2-methylthiazol-5-yl)carbamate
• tert-butyl 2-methylthiazol-5-ylcarbamate
• tert-butyl N-(2-methyl-1,3-thiazol-5-yl)carbamate
• 936361-25-0
• SB73747
• SCHEMBL14507524
• CS-0223172
• F96455
• FT-0719249
• Z1470206704
• tert-butyl N-(2-methylthiazol-5-yl)carbamate
• AKOS022176725
• tert-Butyl(2-Methylthiazol-5-yl)carbaMate
• EN300-114228
• DA-40372

• Inchi： 1S/C9H14N2O2S/c1-6-10-5-7(14-6)11-8(12)13-9(2,3)4/h5H,1-4H3,(H,11,12)
• InChI Key： LTEBHMFRYPZULH-UHFFFAOYSA-N
• SMILES： S1C(C)=NC=C1NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 214.07759887g/mol
• Monoisotopic Mass: 214.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 79.5Ų

Additional information on tert-butyl N-(2-methyl-1,3-thiazol-5-yl)carbamate

Introduction to tert-butyl N-(2-methyl-1,3-thiazol-5-yl)carbamate (CAS No. 936361-25-0)

tert-butyl N-(2-methyl-1,3-thiazol-5-yl)carbamate (CAS No. 936361-25-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a carbamate derivative featuring a tert-butyl group and a 2-methyl-1,3-thiazole moiety. Its unique structural characteristics make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The chemical structure of tert-butyl N-(2-methyl-1,3-thiazol-5-yl)carbamate consists of a tert-butyl group attached to a carbamate functional group, which is further linked to a 2-methyl-1,3-thiazole ring. The tert-butyl group provides steric hindrance and stability, while the thiazole ring contributes to the compound's bioactivity and pharmacological properties. This combination of structural features makes it a valuable intermediate in the synthesis of more complex molecules.

Recent research has highlighted the potential of tert-butyl N-(2-methyl-1,3-thiazol-5-yl)carbamate in various therapeutic areas. For instance, studies have shown that compounds with similar thiazole moieties exhibit potent antimicrobial and antifungal activities. The presence of the tert-butyl group enhances the lipophilicity and stability of the molecule, making it more suitable for in vivo applications.

In the context of drug discovery, tert-butyl N-(2-methyl-1,3-thiazol-5-yl)carbamate has been explored as a building block for the synthesis of novel compounds with potential therapeutic benefits. One notable application is in the development of inhibitors for specific enzymes involved in disease pathways. For example, researchers have synthesized derivatives of this compound that effectively inhibit enzymes associated with neurodegenerative diseases and cancer.

The synthesis of tert-butyl N-(2-methyl-1,3-thiazol-5-yl)carbamate typically involves multi-step reactions starting from readily available starting materials. The first step often involves the formation of the thiazole ring through a condensation reaction between a thiourea and an appropriate aldehyde or ketone. Subsequent steps include the introduction of the tert-butyl carbamate functionality through reactions such as nucleophilic substitution or amidation.

The physicochemical properties of tert-butyl N-(2-methyl-1,3-thiazol-5-yl)carbamate are well-characterized and contribute to its utility in various applications. It is generally stable under standard laboratory conditions and can be stored without significant degradation. Its solubility profile can be tailored by modifying the substituents on the thiazole ring or the carbamate group, making it suitable for both solid-state and solution-phase reactions.

In addition to its role as an intermediate in drug synthesis, tert-butyl N-(2-methyl-1,3-thiazol-5-yl)carbamate has also been studied for its potential as a ligand in metal coordination chemistry. The thiazole moiety can coordinate with metal ions to form stable complexes, which have applications in catalysis and materials science. These complexes often exhibit enhanced catalytic activity and stability compared to their uncoordinated counterparts.

The safety profile of tert-butyl N-(2-methyl-1,3-thiazol-5-yl)carbamate is an important consideration in its use as a research chemical. While it is not classified as hazardous under standard regulations, appropriate handling precautions should be followed to ensure safe use in laboratory settings. This includes wearing personal protective equipment (PPE) such as gloves and goggles and working in well-ventilated areas.

In conclusion, tert-butyl N-(2-methyl-1,3-thiazol-5-yl)carbamate (CAS No. 936361-25-0) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further exploration and development. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.